Cas no 90562-35-9 (7-Chloro-1,2,3,4-tetrahydroquinoline)

• Product Name: 7-Chloro-1,2,3,4-tetrahydroquinoline
• CAS No: 90562-35-9
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD08544268
• CID: 1026917
• PubChem ID: 13047366
• Update Time: 2025-05-26

7-Chloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,2,3,4-tetrahydro-Quinoline
• 7-chloro-1,2,3,4-tetrahydroquinoline
• Quinoline, 7-chloro-1,2,3,4-tetrahydro-
• WVEIRFXVLXAKLS-UHFFFAOYSA-N
• 5077AC
• VT1294
• MB06330
• FCH1152675
• AX8211758
• 7-Chloro-1,2,3,4-tetrahydroquinoline (ACI)
• AKOS016006017
• AS-54755
• MFCD08544268
• SY118852
• SCHEMBL3873031
• DA-01269
• CS-0040537
• DTXSID10516324
• 90562-35-9
• EN300-175050
• 7-Chloro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD08544268
• Inchi： 1S/C9H10ClN/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6,11H,1-2,5H2
• InChI Key： WVEIRFXVLXAKLS-UHFFFAOYSA-N
• SMILES： ClC1C=C2NCCCC2=CC=1

Computed Properties

• Exact Mass: 167.0501770g/mol
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12

7-Chloro-1,2,3,4-tetrahydroquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 7-Chloro-1,2,3,4-tetrahydroquinoline

7-Chloro-1,2,3,4-tetrahydroquinoline (CAS No. 90562-35-9): A Comprehensive Overview

7-Chloro-1,2,3,4-tetrahydroquinoline, identified by the chemical compound code CAS No. 90562-35-9, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline class, characterized by a saturated seven-membered ring fused to a benzene ring, with a chlorine substituent at the 7-position. Its unique structural properties make it a valuable scaffold for the development of various bioactive molecules.

The< strong>7-Chloro-1,2,3,4-tetrahydroquinoline structure presents a versatile platform for medicinal chemists due to its ability to engage in multiple hydrogen bonding interactions and its capacity for further functionalization. The presence of the chlorine atom at the 7-position enhances its reactivity, making it a suitable precursor for synthesizing more complex derivatives. These derivatives have shown promise in various therapeutic applications, particularly in the treatment of infectious diseases and cancer.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The< strong>7-Chloro-1,2,3,4-tetrahydroquinoline scaffold has been extensively studied for its potential to inhibit viral proteases and kinases, which are critical targets in antiviral drug design. For instance, studies have demonstrated that derivatives of this compound can effectively block the replication of certain RNA viruses by inhibiting key enzymes involved in their life cycle.

Moreover, the< strong>7-Chloro-1,2,3,4-tetrahydroquinoline derivative has shown significant promise in oncology research. Preclinical studies have indicated that certain analogs of this compound can selectively target and induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways that are overactive in tumor cells. The chlorine substituent plays a crucial role in this process by facilitating binding interactions with biological targets.

The synthesis of< strong>7-Chloro-1,2,3,4-tetrahydroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization of appropriate precursors followed by chlorination. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule. These synthetic strategies are essential for generating libraries of derivatives for high-throughput screening.

The pharmacokinetic properties of< strong>7-Chloro-1,2,3,4-tetrahydroquinoline and its derivatives are another area of active investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance therapeutic efficacy. Computational modeling and molecular dynamics simulations have been instrumental in understanding how structural modifications influence these properties. By leveraging these computational tools, scientists can predict the behavior of new derivatives before conducting costly wet lab experiments.

In addition to its pharmaceutical applications, the< strong>7-Chloro-1,2,3,4-tetrahydroquinoline scaffold has found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for developing luminescent materials and catalysts. These applications are particularly relevant in the field of organic electronics and nanotechnology.

The regulatory landscape surrounding< strong>CAS No. 90562-35-9, specifically< strong>7-Chloro-1,2,3,4-tetrahydroquinoline, is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with safety and quality standards is mandatory for any entity involved in its production or distribution. This ensures that researchers and clinicians can rely on the consistency and purity of the compound for their respective applications.

The future prospects for< strong>7-Chloro-1,2,3,4-tetrahydroquinoline are bright given its diverse range of potential applications. Ongoing research aims to uncover new biological activities and optimize existing ones through structural modifications. Collaborative efforts between academia and industry are crucial in translating laboratory findings into viable therapeutic agents that can address unmet medical needs.

In conclusion,< strong>CAS No. 90562-35-9, representing< strong>7-Chloro-1,2,3,4-tetrahydroquinoline, is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery and material innovation alike. As research continues to evolve，the potential applications of this compound will undoubtedly expand，offering new hope for advancements in medicine and technology.